Cas no 23588-87-6 (2-Propenoic acid,3-phenyl-, barium salt (2:1))

• Product Name: 2-Propenoic acid,3-phenyl-, barium salt (2:1)
• CAS No: 23588-87-6
• MF: C₁₈H₁₄BaO₄
• MW: 431.628361225128
• CID: 284818
• PubChem ID: 20836134
• Update Time: 2025-04-19

2-Propenoic acid,3-phenyl-, barium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-phenyl-, barium salt (2:1)
• 2-propenoate, 3-phenyl-, (2E)-, barium salt
• Barium cinnamate
• NS00084639
• SCHEMBL2816033
• 23588-87-6
• EINECS 245-762-7

• Inchi： 1S/2C9H8O2.Ba/c2*10-9(11)7-6-8-4-2-1-3-5-8;/h2*1-7H,(H,10,11);/q;;+2/p-2/b2*7-6+;
• InChI Key： KCBWDPZQPRKSRE-RWUXNGIBSA-L
• SMILES： [Ba+2].[O-]C(/C=C/C1C=CC=CC=1)=O.[O-]C(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 423.99522
• Monoisotopic Mass: 431.994456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• PSA: 80.26